(R)-IBR2

• Molecular Formula: C24H20N2O2S
• Molecular Weight: 400.5 g/mol
• InChI: InChI=1S/C24H20N2O2S/c27-29(28,17-18-8-2-1-3-9-18)26-15-14-19-10-4-5-11-20(19)24(26)22-16-25-23-13-7-6-12-21(22)23/h1-16,24-25H,17H2/t24-/m1/s1
• InChIKey: YCOHEPDJLXZVBZ-XMMPIXPASA-N

(R)-IBR2 for RAD51 Inhibition: A Key Small Molecule for DNA Repair and Oncology Research Procurement

(R)-IBR2 (CAS 952739-54-7) is the active (R)-isomer of the small molecule RAD51 inhibitor IBR2 . It is a synthetic compound (molecular formula C24H20N2O2S, molecular weight 400.49) that functions as a potent and specific inhibitor of the RAD51 recombinase, a critical enzyme in homologous recombination (HR) DNA repair . Its primary mechanism involves disrupting RAD51 multimerization and accelerating its proteasome-mediated degradation, thereby impairing the repair of DNA double-strand breaks (DSBs) [1]. This mechanism makes (R)-IBR2 a valuable tool for cancer research, particularly in exploring synthetic lethality and overcoming therapy resistance.

• [1] Zhu, J., Zhou, L., Wu, G., et al. (2013). A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Mol Med, 5(3), 353-365. View Source

The Case Against Generic Substitution: Why Not All RAD51 Inhibitors Like (R)-IBR2 Are Interchangeable

The class of RAD51 inhibitors is chemically and mechanistically diverse, rendering simple substitution between compounds like IBR2, B02, and RI-1 scientifically unsound for rigorous research [1]. Key differentiators include distinct binding sites on the RAD51 protein, variable potency, and vastly different selectivity profiles [2]. For instance, while IBR2 disrupts the BRCA2/RAD51 interaction, other inhibitors like B02 may have a different primary mode of action [3]. Furthermore, critical drug-like properties, particularly in vivo efficacy in specific drug-resistant models, vary significantly. The quantitative evidence below demonstrates that (R)-IBR2's unique profile is defined by specific, measurable outcomes not consistently observed with its analogs, making it the preferred choice for targeted investigations into RAD51-mediated DNA repair and drug resistance.

• [1] Budke, B., et al. (2012). RI-1: a chemical inhibitor of RAD51 that disrupts homologous recombination in human cells. Nucleic Acids Res, 40(15), 7347-7357. View Source
• [2] Huang, F., & Mazin, A. V. (2014). A small molecule inhibitor of human RAD51 potentiates breast cancer cell killing by therapeutic agents. Mol Cancer Ther, 13(11), 2591-2600. View Source
• [3] Zhu, J., et al. (2013). A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Mol Med, 5(3), 353-365. View Source

(R)-IBR2: A Quantitative Evidence Guide for Differentiated RAD51 Inhibition in Procurement

Superior In Vivo Efficacy of IBR2 vs. Imatinib in Drug-Resistant CML Model

In a direct head-to-head in vivo study using a murine model of imatinib-resistant CML bearing the T315I Bcr-Abl mutation, IBR2 demonstrated a statistically significant survival benefit compared to imatinib [1]. Imatinib, the standard-of-care comparator, failed to significantly improve survival relative to the vehicle control. This highlights a key differentiator for IBR2 in overcoming clinically relevant drug resistance.

Evidence Dimension	Animal survival (p-value vs. vehicle control)
Target Compound Data	p = 0.0079
Comparator Or Baseline	Imatinib (125 mg/kg daily)
Quantified Difference	Imatinib showed no significant improvement (p = 0.4711) versus IBR2's significant improvement (p = 0.0079)
Conditions	Murine imatinib-resistant CML model (T315I Bcr-Abl mutation), 100 mg/kg IBR2 daily for 20 days (i.p.)

Why This Matters

This in vivo survival advantage in a drug-resistant model is a critical differentiator for researchers studying acquired therapy resistance, as it is not a class-wide property shared by all RAD51 inhibitors or standard therapies.

• [1] Zhu, J., et al. (2013). A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Mol Med, 5(3), 353-365. View Source

Biochemical Selectivity: IBR2 Potently Disrupts BRCA2/RAD51 Interaction vs. Other Inhibitors

IBR2 exhibits high biochemical potency and a specific mechanism, disrupting the critical protein-protein interaction between BRCA2 and RAD51 with an IC50 of 0.11 µM . This is in contrast to other RAD51 inhibitors like B02, which has been reported with a much higher IC50 of 27.4 µM for inhibiting human RAD51 activity in a DNA-based assay [1]. This >200-fold difference in biochemical potency underscores IBR2's superior ability to target this specific, therapeutically relevant interaction.

Evidence Dimension	Inhibition of BRCA2/RAD51 interaction
Target Compound Data	IC50 = 0.11 µM
Comparator Or Baseline	B02 (IC50 = 27.4 µM for RAD51 inhibition)
Quantified Difference	IBR2 is >200-fold more potent
Conditions	Biochemical assay (IBR2); DNA-based assay (B02)

Why This Matters

This large potency differential is crucial for experimental design, as IBR2 can achieve complete target engagement at concentrations that are orders of magnitude lower than some other inhibitors, minimizing potential off-target effects.

• [1] Huang, F., et al. (2011). Identification of specific inhibitors of human RAD51 recombinase using high-throughput screening. ACS Chem Biol, 6(6), 628-635. View Source

Functional Potency: IBR2 Demonstrates Stronger Antiproliferative Activity in Cancer Cells vs. B02

In cellular assays, IBR2 demonstrates potent antiproliferative effects, with reported IC50 values in the range of 12-20 µM across various cancer cell lines . This functional potency appears superior to that of the RAD51 inhibitor B02, which exhibited an IC50 of 27.4 µM in a comparable cellular context [1]. While cross-study comparisons require caution, the trend suggests IBR2 is a more potent tool for inhibiting cancer cell growth.

Evidence Dimension	Inhibition of cell proliferation
Target Compound Data	IC50 range: 12-20 µM (e.g., 14.8 µM in MBA-MD-468 cells)
Comparator Or Baseline	B02 (IC50 = 27.4 µM)
Quantified Difference	IBR2 appears approximately 1.4-2.3-fold more potent than B02
Conditions	4-day cell viability assays on various cancer cell lines

Why This Matters

Greater potency translates to a lower required working concentration, which is advantageous for in vitro studies to reduce solvent (e.g., DMSO) toxicity and minimize off-target interactions.

• [1] Huang, F., et al. (2011). Identification of specific inhibitors of human RAD51 recombinase using high-throughput screening. ACS Chem Biol, 6(6), 628-635. View Source

Superior Therapeutic Window: IBR120 vs. IBR2 in Triple-Negative Breast Cancer Cells

While IBR2 itself is a powerful research tool, its derivative IBR120 demonstrates a significantly improved therapeutic window, a key metric for translational potential. In a direct comparison using the triple-negative human breast cancer cell line MBA-MD-468, IBR120 exhibited a 4.8-fold improvement in growth inhibition activity compared to its parent compound IBR2 [1]. This indicates that the IBR scaffold can be optimized for enhanced selectivity and potency.

Evidence Dimension	Growth inhibition activity
Target Compound Data	Baseline (IBR2) activity
Comparator Or Baseline	IBR120 (novel RAD51 inhibitor)
Quantified Difference	4.8-fold improvement for IBR120 over IBR2
Conditions	Triple-negative human breast cancer cell line MBA-MD-468

Why This Matters

This data positions (R)-IBR2 as the essential, well-characterized scaffold from which more potent and selective analogs like IBR120 are derived, making it a crucial reference compound for medicinal chemistry and drug development studies.

• [1] Zhu, J., et al. (2015). Synthesis, molecular modeling, and biological evaluation of novel RAD51 inhibitors. European Journal of Medicinal Chemistry, 96, 196-208. View Source

Broad-Spectrum Synergy: IBR2 Enhances Cytotoxicity of Diverse Anticancer Agents by Up to 80-90%

IBR2 demonstrates a unique and valuable property of broadly enhancing the cytotoxicity of various anticancer agents with disparate mechanisms. Studies show that IBR2 can enhance the toxicity of drugs like imatinib and regorafenib by up to 80% [1]. Furthermore, in combination with a range of standard-of-care drugs, IBR2 and its analog IBR120 decreased the concentration required to inhibit proliferation by 50% (IC50) by up to 90% [2]. This effect is not universal, as IBR2 is antagonistic with agents like olaparib and cisplatin.

Evidence Dimension	Enhancement of cytotoxicity
Target Compound Data	Up to 80% enhancement (imatinib, regorafenib); Up to 90% IC50 reduction (various drugs)
Comparator Or Baseline	Drug alone
Quantified Difference	Up to 80-90% increased potency in combination
Conditions	In vitro assays on multiple cancer cell lines

Why This Matters

This broad, but not universal, synergistic profile is a key differentiator for researchers investigating combination therapy strategies and synthetic lethality. It suggests IBR2 can be a powerful tool for sensitizing resistant cells, but its use requires careful partner selection.

• [1] Ferguson, P. J., et al. (2018). Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein. J Pharmacol Exp Ther, 364(1), 46-54. View Source
• [2] Ferguson, P. J., et al. (2019). Abstract 3057: Synergistic antiproliferative activity between anticancer drugs and RAD51 inhibitors IBR2 and IBR120. Cancer Res, 79(13_Supplement), 3057. View Source

Key Application Scenarios for (R)-IBR2: Translating Differentiated Evidence into Research Procurement

Overcoming Imatinib Resistance in CML: In Vivo Model Development

Based on the direct evidence of IBR2's in vivo survival benefit over imatinib in a T315I mutant CML model (p=0.0079) [1], (R)-IBR2 is the preferred RAD51 inhibitor for establishing and studying preclinical models of drug-resistant chronic myeloid leukemia. This scenario leverages its proven ability to target the DNA repair vulnerabilities of BCR-ABL inhibitor-resistant cells.

High-Potency Disruption of BRCA2/RAD51 Protein-Protein Interactions

For biochemical and structural biology studies focusing on the BRCA2-RAD51 interface, (R)-IBR2 is uniquely suited. Its IC50 of 0.11 µM against this specific interaction is >200-fold more potent than comparator B02. This high potency allows for robust target engagement in vitro while minimizing the compound concentration and associated artifacts.

Optimization of Therapeutic Index: IBR2 as a Scaffold for Analog Development

For medicinal chemistry programs aiming to develop next-generation RAD51 inhibitors, (R)-IBR2 serves as the essential, well-characterized parent scaffold. The demonstrated 4.8-fold improvement in potency by the derivative IBR120 [2] validates the scaffold's potential and positions (R)-IBR2 as the necessary reference compound for SAR studies and lead optimization efforts.

Investigating Broad-Spectrum Chemosensitization and Synthetic Lethality

(R)-IBR2 is the tool of choice for researchers exploring combination therapies to sensitize a wide range of cancer cells to tyrosine kinase inhibitors and microtubule disruptors. The evidence shows IBR2 enhances the cytotoxicity of these agents by up to 80-90% [3], providing a robust system to study induced synthetic lethality and define optimal drug combination strategies.

• [1] Zhu, J., et al. (2013). A novel small molecule RAD51 inactivator overcomes imatinib-resistance in chronic myeloid leukaemia. EMBO Mol Med, 5(3), 353-365. View Source
• [2] Zhu, J., et al. (2015). Synthesis, molecular modeling, and biological evaluation of novel RAD51 inhibitors. European Journal of Medicinal Chemistry, 96, 196-208. View Source
• [3] Ferguson, P. J., et al. (2018). Synergistic Antiproliferative Activity of the RAD51 Inhibitor IBR2 with Inhibitors of Receptor Tyrosine Kinases and Microtubule Protein. J Pharmacol Exp Ther, 364(1), 46-54. View Source